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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trixylyl phosphate (TXP), a complex mixture of triaryl phosphate esters, has been widely

used as a flame retardant and plasticizer. However, growing concerns over its potential health

effects have led to increased scrutiny of its toxicological profile. This technical guide provides

an in-depth overview of the reproductive toxicity of TXP, drawing from key regulatory

assessments and scientific studies. The information is presented to support researchers,

scientists, and drug development professionals in understanding the potential reproductive

hazards associated with this compound. Trixylyl phosphate is classified as a substance of

Unknown or Variable composition, Complex reaction products, or Biological materials (UVCB),

containing over 50 different constituents, which adds complexity to its toxicological

assessment.[1]

Regulatory Classification and Hazard Identification
Trixylyl phosphate is formally classified by multiple regulatory bodies as a reproductive

toxicant. In the European Union and by Safe Work Australia, TXP is categorized as

Reproductive toxicity – Category 1B, with the hazard statement H360F (May damage fertility).

[1][2][3][4] This classification indicates that TXP is presumed to be a human reproductive

toxicant based on findings from animal studies.
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Core Reproductive Toxicity Studies: An Overview
The primary study evaluating the reproductive toxicity of TXP is a combined repeated dose

toxicity study with the reproduction/developmental toxicity screening test, conducted according

to the Organisation for Economic Co-operation and Development (OECD) Test Guideline 422.

[2] This study provides the most comprehensive data on the effects of TXP on mammalian

reproductive function.

Experimental Protocol: OECD Test Guideline 422
The OECD TG 422 is designed to provide initial information on the potential reproductive and

developmental effects of a substance. A generalized workflow for this study is outlined below.
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Pre-mating Phase Mating Phase Post-mating & Gestation Lactation & Postnatal Observation

Terminal Sacrifice & Necropsy
Parental Males (P0)

Dosing (min. 2 weeks)

Mating (up to 2 weeks)
(1 male : 1 female)

Male Necropsy
(Organ weights, Histopathology

of testes, epididymides)

Parental Females (P0)
Dosing (min. 2 weeks)

Gestation
(approx. 22 days)

Female dosing continues

Lactation (until PND 13)
Female dosing continues

F1 Offspring Observations
(Viability, Growth, Health)

Female Necropsy
(Organ weights, Histopathology

of ovaries, uterus)
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Exposure & Systemic Distribution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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